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Executive Summary

The Quina Mousterian, a distinct lithic industry of the Middle Paleolithic, has long been
considered a hallmark of Neanderthal (Homo neanderthalensis) technological behavior. This
association is firmly established through decades of research at key European sites where
Neanderthal fossil remains have been discovered in direct context with Quina assemblages.
The eponymous site of La Quina in southwestern France stands as a pillar of this evidence,
having yielded a significant number of Neanderthal individuals.[1] However, recent discoveries
in East Asia have introduced a new layer of complexity to this narrative. The unearthing of a
complete Quina technological system at Longtan, China, dated to a similar period as its
European counterparts, challenges the exclusive link to Neanderthals, as this hominin species
has not been identified in the region.[2][3] This finding opens the possibility that other hominin
species, such as Denisovans or even early Homo sapiens, may have independently developed
or adopted this technology. This guide provides an in-depth analysis of the hominin species
associated with Quina assemblages, presents quantitative data from key sites, details the
experimental protocols used to understand this technology, and offers visualizations of the key
relationships and workflows.

Key Hominin Species and Geographical Distribution

The association between hominin species and Quina assemblages is strongly delineated by
geography. In Europe, the evidence overwhelmingly points to Neanderthals as the creators of
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the Quina industry. Numerous sites across France, Spain, and Belgium have yielded
Neanderthal remains in layers containing Quina tools.[2] The La Quina rock shelter in
Charente, France, is of particular importance, with the recovery of over 25 Neanderthal

individuals from Mousterian layers.[1]

In contrast, the discovery of a Quina assemblage at Longtan, Southwest China, dated to
approximately 60,000-50,000 years ago, complicates this picture.[2] As no Neanderthal
remains have been found in East Asia, the identity of the hominins responsible for the Longtan
Quina industry remains an open question. Researchers have posited several possibilities,
including Denisovans, an archaic human group known from Asia, or early Homo sapiens. This
finding suggests either a much wider geographic range for a hominin group with Quina
technology than previously thought, or a case of technological convergence where different
hominin species independently developed similar toolkits.

Logical Relationship of Hominin Association with Quina Assemblages
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Hominin-Quina Assemblage Association

Quantitative Data Presentation
Lithic Assemblage Composition

Quina assemblages are characteristically dominated by scrapers, particularly transverse
scrapers, and exhibit a low Levallois index.[2] The production of thick, wide flakes is a key
feature of the Quina strategy.[2] The following table summarizes the typological composition of
lithic assemblages from key Quina sites.

Tool Type Les Pradelles (Facies 4a) De Nadale Cave (Unit 7)
Scrapers 76.8% 83.1%
- Transverse Scrapers 45.2% 35.2%
- Simple Scrapers 17.2% 21.1%
- Double Scrapers 9.8% 15.5%
- Convergent Scrapers 4.6% 11.3%
Denticulates 8.5% 4.2%
Notches 5.3% 2.8%
Points 2.1% 1.4%
Other 7.3% 8.5%
Total Tools 100% 100%

Note: Data for Les Pradelles is adapted from publicly available research data, and De Nadale
Cave data is synthesized from published figures.

Faunal Assemblage Composition

The faunal assemblages from Quina sites in Europe often indicate a specialized hunting
strategy focused on large ungulates. Reindeer and bison are frequently the most represented
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species, suggesting targeted hunting of migratory herds.[1]

Taxon

La Quina (NISP)

Chez-Pinaud, Jonzac
(US22) (NISP)

Rangifer tarandus (Reindeer) Present >3220
Bison priscus / Bos

o ) Present Present
primigenius (Bison/Aurochs)
Equus caballus (Horse) Present Present
Cervus elaphus (Red Deer) Present
Megaloceros giganteus (Giant
Deer)
Crocuta crocuta (Spotted

Present

Hyena)
Ursus spelaeus (Cave Bear) Present
Canis lupus (Wolf) Present
Vulpes vulpes (Red Fox) Present

Note: NISP (Number of Identified Specimens). Data for La Quina is based on collections at the

Yale Peabody Museum[4], and for Chez-Pinaud, Jonzac from recent excavations.[5][6] A dash

(-) indicates the taxon was not reported in the referenced assemblage.

Experimental Protocols
Experimental Replication of Quina Scalar Retouch

The characteristic "écailleuse scalariforme” or scalar retouch of Quina tools involves a specific

flintknapping technique to produce robust, resharpenable edges. The following protocol

outlines a generalized methodology for its experimental replication.

Objective: To replicate the scalariform retouch on a thick flint flake to create a functional Quina

scraper.

© 2025 BenchChem. All rights reserved.

4/10 Tech Support


https://donsmaps.com/laquina.html
https://bioone.org/journals/bulletin-of-the-peabody-museum-of-natural-history/volume-48/issue-1/0079-032X_2007_48_157_LQFCAB_2.0.CO_2/La-Quina-Faunal-Collections-Assembled-by-the-American-School-of/10.3374/0079-032X(2007)48[157:LQFCAB]2.0.CO;2.short
https://pmc.ncbi.nlm.nih.gov/articles/PMC10266661/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0284081
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Materials:

Thick, good-quality flint flakes (blanks)

Hard hammerstones (e.g., quartzite) of various sizes

Soft hammers (e.g., antler, bone)

Leather pad for leg protection

Safety goggles and gloves

Methodology:

Blank Selection: Choose a thick flint flake with a suitable platform for striking. The blank
should have a convex dorsal surface.

Platform Preparation: If necessary, abrade the edge of the striking platform to strengthen it
and ensure a clean flake removal.

Initial Shaping (Hard Hammer): Using a hard hammerstone, initiate the retouch by striking
the edge of the flake at a steep angle. The blows should be directed inwards, removing
small, scalar-like flakes. This creates a "stepped" appearance.

Series of Retouch: Work along the edge of the tool, creating a continuous series of
overlapping flake scars. The goal is to create a durable, convex working edge.

Edge Regularization (Soft Hammer): A soft hammer can be used for finer retouch and to
regularize the edge, removing any irregularities and creating a more uniform scraping
surface.

Resharpening Simulation: After simulated use, the edge can be resharpened by repeating
steps 3-5, which often results in the characteristic stepped profile of Quina scrapers.

Analysis: The resulting experimental tool and debitage are then compared with
archaeological examples to assess the fidelity of the replication.

Use-Wear Analysis of Quina Scrapers
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Use-wear analysis is a microscopic technique used to determine the function of stone tools by
examining the wear patterns on their working edges.[7][8][9]

Objective: To identify the material(s) worked and the action(s) performed with a Quina scraper.

Equipment:

Reflected light microscope (metallurgical microscope) with magnifications from 50x to 500x

Cleaning solutions: neutral detergent, distilled water, ethanol, acetone

Ultrasonic bath

Digital camera for photomicrography
Methodology:

« Initial Examination: The artifact is first examined macroscopically and with a low-power
stereomicroscope to identify potential working edges and any visible residues.

» Cleaning Protocol:

[e]

The tool is gently washed with a neutral detergent and warm water to remove loose
sediment.

o Itis then placed in an ultrasonic bath with distilled water for 5-10 minutes to dislodge more
tenacious particles.

o To remove organic residues, the tool is immersed in a 10-20% solution of NaOH or H202,
followed by a rinse in distilled water.

o Finally, the tool is cleaned with ethanol or acetone to remove any remaining grease or oils.
e Microscopic Analysis:

o The cleaned tool is examined under a reflected light microscope, starting at low
magnification (50x-100x) and progressing to higher magnifications (200x-500x).
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o The analyst systematically scans the working edges, looking for diagnostic wear traces,
including:

= Micropolish: A sheen or alteration of the tool's surface caused by friction with a worked
material. The brightness, texture, and distribution of the polish can indicate the type of
material (e.g., wood, bone, hide).

» Striations: Scratches or grooves on the tool's surface that indicate the direction of
motion.

» Edge Rounding: The dulling or rounding of the sharp working edge.

» Micro-scarring: The removal of small flakes from the working edge during use.

« Interpretation and Comparison: The observed wear patterns are compared to a reference
collection of experimentally created use-wear on tools of the same raw material. This
comparison allows for the inference of the worked material and the action performed (e.g.,
scraping, cutting, boring).

o Documentation: All observations and interpretations are meticulously documented, including
photomicrographs of the diagnostic wear traces.
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Experimental Workflow for Use-Wear Analysis of a Quina Scraper

Start: Archaeological Quina Scraper

Macroscopic & Low-Power
Stereomicroscope Examination

'
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Observe Edge Rounding

Comparison with Experimental
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End: Functional Analysis Complete
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Use-Wear Analysis Workflow
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Conclusion

In summary, the primary hominin species unequivocally associated with Quina assemblages in
Europe is Homo neanderthalensis. This is substantiated by a robust fossil record from key
sites. However, the recent discovery of a complete Quina technological system in East Asia,
where Neanderthals are absent, fundamentally broadens the discussion. The identity of the
Longtan hominins remains a critical area for future research and may point to either long-
distance cultural transmission or independent technological innovation by other archaic or
modern human populations. The quantitative analysis of Quina lithic and faunal assemblages
reveals a consistent technological and subsistence strategy in Europe, characterized by the
production of heavy-duty scrapers and specialized hunting of large game. The detailed
experimental protocols for tool replication and use-wear analysis provide a framework for
further investigation into the functional aspects of this unique Middle Paleolithic industry. The
ongoing exploration of Quina assemblages, particularly in Asia, promises to yield further
insights into the complex tapestry of hominin behavior and adaptation during the Late
Pleistocene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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